2-tert-butyl-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide

• IUPAC Name: 2-tert-butyl-N-[(1,5-dimethylpyrrol-2-yl)methyl]-4-methyl-6-methylsulfanylpyrimidine-5-carboxamide
• InChI: InChI=1S/C18H26N4OS/c1-11-8-9-13(22(11)6)10-19-15(23)14-12(2)20-17(18(3,4)5)21-16(14)24-7/h8-9H,10H2,1-7H3,(H,19,23)
• InChI Key: RTIJRMDSFWTCIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)CNC(=O)C2=C(N=C(N=C2SC)C(C)(C)C)C
• Molecular Formula: C18H26N4OS
• Molecular Weight: 346.5 g/mol

Description

This compound, also known as Pyrrothiogatain, is a novel inhibitor of GATA family proteins. It targets the DNA-binding activity of GATA3 and other members of the GATA family, inhibiting the interaction between GATA3 and SOX4. It significantly suppresses Th2 cell differentiation, without impairing Th1 cell differentiation, and inhibits the expression and production of Th2 cytokines.

Mechanism of Action

As mentioned in the description, this compound acts as an inhibitor of GATA family proteins. It targets the DNA-binding activity of these proteins, inhibiting their interaction with other proteins and suppressing certain cellular differentiation processes.

Future Directions

The future directions for research on this compound could include further investigation into its mechanism of action, potential applications in medicine or other fields, and the development of methods for its safe and efficient synthesis and use.